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Compound of Interest

Compound Name: Allyl acetoacetate

Cat. No.: B072254

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and appropriate storage of Allyl
acetoacetate (CAS No. 1118-84-9). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the compound.

Introduction

Allyl acetoacetate is a versatile organic compound used as an intermediate in the synthesis of
a wide range of pharmaceuticals, agrochemicals, polymers, and other fine chemicals.[1][2][3]
Its utility stems from its reactive functional groups. Proper handling and storage are essential
due to its chemical properties and potential hazards.

Safety and Handling Precautions

Allyl acetoacetate is a combustible liquid that is toxic if swallowed or in contact with skin, and
it can cause skin irritation.[4][5] Therefore, strict adherence to safety protocols is mandatory.

2.1 Personal Protective Equipment (PPE)
o Eye and Face Protection: Always wear chemical safety glasses and a face shield.[4]

o Skin Protection: Use chemically resistant gloves (inspect before use) and wear protective
clothing to prevent skin contact.[4][6] Contaminated clothing should be removed immediately
and washed before reuse.[1][2]
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» Respiratory Protection: In case of insufficient ventilation or potential for inhalation of vapors
or mists, use a NIOSH-approved respirator.[7]

2.2 General Handling Procedures

Work in a well-ventilated area, preferably in a chemical fume hood, to prevent the
accumulation of vapors.[7]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in areas where Allyl acetoacetate is handled.[4][7]

Wash hands thoroughly after handling the substance.[1][2][7]

Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[1][2][7] Use only non-sparking tools.[7]

Keep the container tightly closed when not in use.[1][2][7]
2.3 Spill and Emergency Procedures

o Spill Cleanup: In case of a spill, eliminate all ignition sources.[7] Absorb the spill with an inert
material and place it in a suitable container for disposal.[7]

 First Aid Measures:
o If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[4][7]

o If on Skin: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water.[4][7]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[7]

o If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[7]

Storage Procedures
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Proper storage is critical to maintain the quality and stability of Allyl acetoacetate.

» Storage Conditions: Store in a cool, well-ventilated place, protected from light.[1][2][7] The

recommended storage temperature is between 2-30°C.[8]

» Container: Keep the container tightly closed.[1][2][7]

e Incompatible Materials: Store away from oxidizing agents.[7]

o Security: Keep the substance locked up or in an area accessible only to qualified or

authorized personnel.[1][2]

Physicochemical and Safety Data

The following table summarizes key quantitative data for Allyl acetoacetate.

Property

Value

Molecular Formula

C7H1003

Molecular Weight 142.15 g/mol [8]
Boiling Point 87-91 °C at 13 hPa[g]
Melting Point < -70 °C[8]

Flash Point 67 °C (closed cup)[8]
Density 1.038 g/cm3 at 20 °CJ8]

Vapor Pressure

0.2 hPa at 20 °C[8]

Autoignition Temperature

300 °C[8]

Solubility in Water

48 g/L[8]

pH

3.7 (48 g/L in H20 at 20 °C)[8]

Experimental Protocols

Protocol 5.1: Aliquoting Allyl Acetoacetate
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e Ensure all necessary PPE is worn (safety glasses, face shield, gloves, lab coat).

o Perform the entire procedure within a certified chemical fume hood.

e Ground the primary container and the receiving vessel to prevent static discharge.

o Carefully open the main container of Allyl acetoacetate.

e Using a clean, dry glass pipette or syringe, slowly draw the desired volume of the liquid.
» Dispense the aliquot into the receiving vessel.

e Securely cap both the primary container and the new aliquot container.

o Label the new container clearly with the compound name, concentration (if diluted), date,
and your initials.

o Clean any residual material from the work area and properly dispose of any contaminated
materials.

Diagrams

Diagram 1: Handling and Storage Workflow
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Workflow for Safe Handling and Storage of Allyl Acetoacetate
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Caption: Logical workflow for the safe handling and storage of Allyl acetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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